Cas no 2138097-14-8 (2-(4,4-Difluoro-1-hydroxycyclohex-2-en-1-yl)butanoic acid)

• Product Name: 2-(4,4-Difluoro-1-hydroxycyclohex-2-en-1-yl)butanoic acid
• CAS No: 2138097-14-8
• MF: C₁₀H₁₄F₂O₃
• MW: 220.213170528412
• CID: 6549589
• PubChem ID: 165497659
• Update Time: 2025-07-24

2-(4,4-Difluoro-1-hydroxycyclohex-2-en-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1156247
• 2-(4,4-difluoro-1-hydroxycyclohex-2-en-1-yl)butanoic acid
• 2138097-14-8
• 2-(4,4-Difluoro-1-hydroxycyclohex-2-en-1-yl)butanoic acid

• Inchi： 1S/C10H14F2O3/c1-2-7(8(13)14)9(15)3-5-10(11,12)6-4-9/h3,5,7,15H,2,4,6H2,1H3,(H,13,14)
• InChI Key： VWWNTVMUBXJBCK-UHFFFAOYSA-N
• SMILES： FC1(C=CC(CC1)(C(C(=O)O)CC)O)F

Computed Properties

• Exact Mass: 220.09110063g/mol
• Monoisotopic Mass: 220.09110063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 57.5Ų

Additional information on 2-(4,4-Difluoro-1-hydroxycyclohex-2-en-1-yl)butanoic acid

Research Briefing on 2-(4,4-Difluoro-1-hydroxycyclohex-2-en-1-yl)butanoic acid (CAS: 2138097-14-8)

The compound 2-(4,4-Difluoro-1-hydroxycyclohex-2-en-1-yl)butanoic acid (CAS: 2138097-14-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest advancements related to this compound, including its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the importance of fluorinated cyclohexene derivatives in medicinal chemistry, as the introduction of fluorine atoms can significantly alter the pharmacokinetic and pharmacodynamic properties of a molecule. The presence of both a hydroxyl group and a carboxylic acid moiety in 2-(4,4-Difluoro-1-hydroxycyclohex-2-en-1-yl)butanoic acid makes it a versatile scaffold for further chemical modifications, enabling the development of novel bioactive compounds.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic routes to 2-(4,4-Difluoro-1-hydroxycyclohex-2-en-1-yl)butanoic acid and its derivatives. The team employed a combination of asymmetric catalysis and fluorination techniques to achieve high yields and enantioselectivity. The synthesized compounds were then evaluated for their inhibitory activity against a panel of enzymes, including cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), which are implicated in inflammatory diseases.

Another study, featured in Bioorganic & Medicinal Chemistry Letters, explored the potential of 2-(4,4-Difluoro-1-hydroxycyclohex-2-en-1-yl)butanoic acid as a building block for the development of anti-cancer agents. The researchers designed and synthesized a series of analogs, which were tested for their cytotoxicity against various cancer cell lines. Preliminary results indicated that certain derivatives exhibited potent anti-proliferative activity, with IC50 values in the low micromolar range. Mechanistic studies suggested that these compounds may act by modulating the activity of key signaling pathways involved in cell cycle regulation.

Furthermore, computational modeling and molecular docking studies have provided insights into the binding interactions of 2-(4,4-Difluoro-1-hydroxycyclohex-2-en-1-yl)butanoic acid with its biological targets. These in silico analyses have identified potential binding sites and key residues involved in the recognition of the compound, paving the way for the rational design of more potent and selective inhibitors.

In conclusion, 2-(4,4-Difluoro-1-hydroxycyclohex-2-en-1-yl)butanoic acid represents a promising scaffold for the development of novel therapeutic agents. Its unique structural features, combined with its demonstrated biological activity, make it a valuable candidate for further investigation in drug discovery programs. Future research should focus on optimizing the synthetic routes, exploring additional biological targets, and evaluating the in vivo efficacy and safety of this compound and its derivatives.